Cas no 115174-13-5 (Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]-)

• Product Name: Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]-
• CAS No: 115174-13-5
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5156972
• Update Time: 2025-11-06

Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]-

• Inchi： 1S/C15H24N2/c16-12-14-7-6-8-15(11-14)13-17-9-4-2-1-3-5-10-17/h6-8,11H,1-5,9-10,12-13,16H2
• InChI Key： NIPCPNZNRIYZBR-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(CN2CCCCCCC2)=C1

Additional information on Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]-

Comprehensive Overview of Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- (CAS No. 115174-13-5)

Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- (CAS No. 115174-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and biochemical studies. The presence of both a benzenemethanamine core and a hexahydro-1(2H)-azocinylmethyl substituent makes it a versatile intermediate in synthetic chemistry.

One of the key aspects of Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- is its role in the synthesis of bioactive molecules. Researchers have investigated its utility in creating compounds with potential therapeutic effects, particularly in the central nervous system (CNS) and cardiovascular domains. The compound's structural complexity allows for modifications that can enhance binding affinity and selectivity toward specific biological targets.

In recent years, the demand for CAS 115174-13-5 has increased due to its relevance in addressing modern healthcare challenges. For instance, its derivatives are being studied for their potential in treating neurodegenerative diseases, a hot topic in medical research. The compound's ability to interact with neurotransmitter systems makes it a candidate for developing novel treatments for conditions like Alzheimer's and Parkinson's disease.

From a chemical perspective, Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- exhibits notable stability under standard laboratory conditions, which facilitates its handling and storage. Its solubility profile, which includes moderate solubility in organic solvents, makes it suitable for various synthetic applications. Researchers often highlight its compatibility with common reagents used in amide bond formation and alkylation reactions.

The market for CAS 115174-13-5 is driven by its applications in both academic and industrial settings. Pharmaceutical companies are particularly interested in its potential as a building block for drug candidates. Additionally, the compound's relevance in high-throughput screening and combinatorial chemistry has further boosted its demand. As the pharmaceutical industry continues to prioritize innovation, compounds like Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- are expected to play a pivotal role.

Environmental and safety considerations are also critical when working with Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]-. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. Researchers are advised to use personal protective equipment (PPE) and adhere to standard laboratory practices when handling this compound.

In summary, Benzenemethanamine, 3-[(hexahydro-1(2H)-azocinyl)methyl]- (CAS No. 115174-13-5) is a valuable compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural attributes and potential therapeutic benefits make it a subject of ongoing research. As scientific advancements continue, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.